Cas no 2770452-56-5 (methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate)

• Product Name: methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate
• CAS No: 2770452-56-5
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6536867
• PubChem ID: 165992986
• Update Time: 2025-06-08

methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate Chemical and Physical Properties

Names and Identifiers

• 2770452-56-5
• methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate
• EN300-37397655

• Inchi： 1S/C22H21NO4/c1-3-4-13-20(21(24)26-2)23-22(25)27-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h1,5-12,19-20H,4,13-14H2,2H3,(H,23,25)/t20-/m1/s1
• InChI Key： NRWLXBYAFXOOIP-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CCC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate

Comprehensive Introduction to Methyl (2R)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate (CAS No. 2770452-56-5)

Methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate is a specialized chiral compound widely utilized in peptide synthesis and pharmaceutical research. With the CAS number 2770452-56-5, this Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique gaining traction due to the rising demand for peptide-based therapeutics. The compound's unique structure, featuring an alkyne functional group and ester moiety, enables versatile applications in click chemistry and bioconjugation—topics frequently searched in academic and industrial circles.

The growing interest in peptide drugs and targeted drug delivery systems has spotlighted compounds like methyl (2R)-2-(Fmoc-amino)hex-5-ynoate. Researchers often inquire about its stability, solubility, and compatibility with automated synthesizers—key concerns addressed by its optimized design. The Fmoc (9-fluorenylmethoxycarbonyl) group offers orthogonal protection, a feature highly valued in multi-step syntheses, while the methyl ester enhances lipophilicity for specific applications. These attributes align with trending searches on "green chemistry alternatives" and "high-yield peptide coupling reagents."

Analytical techniques such as HPLC, NMR, and mass spectrometry confirm the compound's high purity (>98%), a critical factor for regulatory compliance in drug development. Its chiral purity (2R configuration) is particularly relevant given the pharmaceutical industry's focus on enantioselective synthesis—a hot topic in FDA approval processes. The hex-5-ynoate backbone further allows modular modifications, catering to queries about "customizable peptide scaffolds" and "bioorthogonal labeling strategies."

In bioconjugation, the compound's alkyne handle facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction dominating recent publications on site-specific protein modifications. This positions CAS 2770452-56-5 as a solution to frequent search terms like "non-destructive protein tagging" and "fluorescent probe synthesis." Storage recommendations (-20°C under inert gas) and handling protocols (use of anhydrous solvents) are also commonly sought details, reflecting user concerns about compound longevity.

The compound’s role extends to PROTAC (proteolysis-targeting chimera) development, a breakthrough field in degrading disease-causing proteins. This connection taps into trending searches for "next-gen cancer therapeutics" and "ubiquitin-proteasome system modulators." Suppliers often highlight its compatibility with microwave-assisted synthesis—another popular keyword—enabling rapid peptide chain elongation with reduced racemization risks.

Environmental considerations are addressed through the compound’s atom-efficient design, minimizing waste generation during SPPS. This resonates with searches for "sustainable peptide manufacturing" and "green Fmoc deprotection methods." Regulatory databases list it as non-hazardous under standard conditions, though proper fume hood usage is advised during weighing—a detail frequently queried by lab safety officers.

Emerging applications in peptide nucleic acids (PNAs) and cell-penetrating peptides (CPPs) further enhance its relevance. These areas attract searches related to "gene therapy vectors" and "blood-brain barrier transport," underscoring the compound’s multidisciplinary utility. Technical documents emphasize its low epimerization risk during coupling—a critical parameter for researchers comparing it to Boc-protected analogs.

In summary, methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-ynoate (2770452-56-5) bridges cutting-edge pharmaceutical needs with practical synthetic solutions. Its design anticipates current pain points in peptide science, making it a recurring subject in patent filings and grant proposals—an aspect increasingly searched by IP professionals and academic investigators alike.